8-Bromoadenosine 3',5'-cyclic monophosphothiaoate, Sp-isomer sodium salt

• CAS No.: 1573115-90-8
• Product Name: 8-Bromoadenosine 3',5'-cyclic monophosphothiaoate, Sp-isomer sodium salt
• Molecular Formula: C10H10BrN5O5PS • Na
• Molecular Weight: 446.15 g/mol
• IUPAC Name: sodium;(4aR,6R,7R,7aS)-6-(6-amino-8-bromopurin-9-yl)-2-oxido-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
• Standard InChI: InChI=1S/C10H11BrN5O5PS.Na/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-5(17)6-3(20-9)1-19-22(18,23)21-6;/h2-3,5-6,9,17H,1H2,(H,18,23)(H2,12,13,14);/q;+1/p-1/t3-,5-,6-,9-,22?;/m1./s1
• Standard InChIKey: SKJLJCVVXRNYGJ-QKAIHBBZSA-M
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C4=NC=NC(=C4N=C3Br)N)O)OP(=S)(O1)[O-].[Na+]
• SMILES: C1C2C(C(C(O2)N3C4=NC=NC(=C4N=C3Br)N)O)OP(=S)(O1)[O-].[Na+]
• Canonical SMILES: C1C2C(C(C(O2)N3C4=NC=NC(=C4N=C3Br)N)O)OP(=S)(O1)[O-].[Na+]
• Description: Sp-8-bromo-cyclic AMPS (Sp-8-bromo-cAMPS) is a cell-permeable, cAMP analog that combines an exocyclic sulfur substitution in the axial position of the cyclophosphate ring with a bromine substitution in the adenine base of cAMP. This configuration pools the structural features of two established cyclic-AMP-dependent protein kinase (PKA) activators, 8-bromo-cAMP (Item No. 14431) and Sp-cAMPS (Item No. 14983). Sp-8-bromo-cAMPS is a PKA agonist (EC50 = 1.5 µM) with improved lipophilicity and is not readily degraded by cyclic nucleotide phosphodiesterases.
• Synonyms: 8-bromoadenosine-3',5'-cyclic monophosphorothioate; Rp-8-Br-cAMPS; Sp-8-Br-cAMPS
• Reference: 1.Yokozaki, H.,Tortora, G.,Pepe, S., et al. Unhydrolyzable analogues of adenosine 3/':5/'-monophosphate demonstrating growth inhibition and differentiation in human cancer cells. Cancer Research 52(9), 2504-2508 (1992).
• PubChem Compound: 24757345
• Last Modified: Nov 11 2021